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Compound of Interest

Compound Name: Indene

Cat. No.: B144670

An In-depth Technical Guide to the Safety Profile of Indene (CAS No. 95-13-6)
For Researchers, Scientists, and Drug Development Professionals
Introduction

Indene (CAS No. 95-13-6) is an aromatic, polycyclic hydrocarbon naturally found in coal tar
fractions.[1][2] It is composed of a benzene ring fused to a cyclopentene ring.[1] While it serves
as a valuable building block in the production of coumarone-indene resins and in the synthesis
of more complex molecules, a thorough understanding of its safety profile is critical for
professionals handling this chemical.[1][3] This guide provides a comprehensive overview of
the safety data for indene, including its physicochemical properties, toxicological profile, and
standardized experimental methodologies for its assessment.

Chemical Identification

The Chemical Abstracts Service (CAS) number for Indene is 95-13-6.[1][4][5]

Quantitative Safety Data

The following tables summarize the key quantitative data from the Safety Data Sheet (SDS)
and other sources for indene.

Table 1: Physicochemical Properties of Indene
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Property Value Reference(s)
Molecular Formula CoHs [41[6]
Molecular Weight 116.16 g/mol [2][41[6]
Appearance Colorless to pale yellow liquid [2][3][6]
Melting Point -1.8°Cto-5°C [4107118]
Boiling Point 181 - 182.6 °C [41[6][7][8]
Density 0.996 - 0.997 g/cm3 at 20-25 A7)

°C
Flash Point 58 °C (closed cup) [6][8]

Vapor Pressure

1.1 mmHg (1.7 hPa) at 20 °C

[6]i8]

Water Solubility

Insoluble

[2]

log P (octanol/water)

2.25590

[6]

Table 2: Hazard Identification and Classification
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Hazard
Hazard Class GHS Category Signal Word Reference(s)
Statement
H226:
Flammable Lo
o Category 3 Flammable liquid  Danger [21[61[719]
Liquids
and vapor
H304: May be
Aspiration fatal if swallowed
Category 1 Danger [21[7119]
Hazard and enters
airways
o ] Irritating to eyes,
Irritation (Skin, ]
] - respiratory - [10]
Eye, Respiratory) )
system and skin
Specific Target Vapours may
Organ Toxicit cause
.g S | : [10]
(Single drowsiness and
Exposure) dizziness

Table 3: Toxicological Data
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Endpoint

Observation

Species

Reference(s)

Acute Oral Toxicity

Ingestion of less than
150g may be fatal or
cause serious
damage. High oral

doses are fatal.

Animal (general), Rat

[10][11]

Aspiration Toxicity

Aspiration produces
chemical pneumonitis,
pulmonary edema,

and hemorrhage.

Animal (general)

[10][11]

Inhalation Toxicity

Harmful by inhalation.
800-900 ppm for six 7-
hour periods caused
liver damage and
occasional splenic or

renal damage.

Rat

[10][11]

Systemic Effects

May cause lung
damage if swallowed.
Can damage health
through skin

absorption.

Human, Animal

[10]

Table 4: Occupational Exposure Limits

Organization

Limit

Value (TWA)

Reference(s)

NIOSH (REL)

Recommended

Exposure Limit

10 ppm (45 mg/m3)

[10]

Canada (BC)

Occupational

Exposure Limit

10 ppm

[10]

Canada (Quebec)

Permissible Exposure

Value

10 ppm (48 mg/m3)

[10]
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Experimental Protocols

The determination of the physicochemical and toxicological properties of chemicals like indene
is governed by internationally recognized guidelines, primarily those from the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure data consistency
and reliability.

1. Boiling Point Determination (OECD Guideline 103) This guideline describes several methods
to determine the boiling point of a liquid, defined as the temperature where its vapor pressure
equals 101.325 kPa.[7][8][10]

o Methodology: Common methods include the ebulliometer, dynamic method (which can also
determine vapor pressure), and distillation method. For a substance like indene, the sample
is heated, and the temperature at which continuous, stable boiling occurs is recorded. The
apparatus typically involves a heating source, a boiling flask, a condenser, and a calibrated
temperature measuring device.[3]

» Application: This is a fundamental property used for hazard classification (in conjunction with
flash point), understanding physical state, and designing distillation/purification processes.

2. Density of Liquids (OECD Guideline 109) This guideline outlines methods for determining the
density (mass per unit volume) of liquids.[4][6]

» Methodology: For a low-viscosity liquid like indene, suitable methods include the use of a
hydrometer, an oscillating densitometer, or a pycnometer. The pycnometer method involves
accurately weighing a specific, known volume of the liquid at a controlled temperature (e.g.,
20 °C). The density is then calculated by dividing the measured mass by the known volume.

o Application: Density is a critical parameter for substance identification, purity assessment,
and converting mass to volume for handling and formulation.

3. Flash Point Determination (e.g., ASTM D93) The flash point is the lowest temperature at
which a liquid can form an ignitable mixture in air. While the OECD provides guidance, specific
test methods like ASTM D93 are often cited.[12]

e Methodology: The "closed cup” method is specified for indene.[3] In a Pensky-Martens
closed cup tester (ASTM D93), the sample is heated at a slow, constant rate in a closed

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b144670?utm_src=pdf-body
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/product/b144670?utm_src=pdf-body
https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.benchchem.com/product/b144670?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0271-0008/attachment_36.pdf
https://www.benchchem.com/product/b144670?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

vessel. An ignition source is directed into the cup at regular temperature intervals. The flash
point is the lowest temperature at which the application of the ignition source causes the
vapors above the liquid to ignite.

o Application: This is a critical test for classifying the flammability hazard of a liquid for safe
storage, handling, and transportation.

4. Acute Oral Toxicity (OECD Guideline 425) This guideline details the "Up-and-Down
Procedure" for determining the LDso (the dose lethal to 50% of a test population), which
minimizes animal usage.[13]

» Methodology: A single animal (typically a female rat, as they are often more sensitive) is
dosed at a level just below the best preliminary estimate of the LDso. If the animal survives,
the next animal is dosed at a higher level. If it dies, the next is dosed at a lower level. This
seqguential process continues until stopping criteria are met. The LDso is then calculated from
the results using a maximum likelihood method. Observations for signs of toxicity are also
recorded.

» Application: This provides a quantitative measure of acute toxicity for GHS classification and
is a key component of the overall risk assessment.

Visualization of Pathways and Workflows

Metabolic Pathway of Indene

In animal models, indene has been shown to undergo metabolic hydroxylation. The primary
pathway involves the formation of dihydrodiols at the double bond of the five-membered ring,
resulting in cis- and trans-indane-1,2-diol.[14] This metabolic activation is a critical step in
understanding its toxicological profile.
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Caption: Metabolic conversion of indene to indane-1,2-diol.

General Workflow for Chemical Safety Assessment

The safety assessment of a chemical like indene follows a logical progression from initial
characterization to comprehensive risk evaluation. This workflow ensures that all necessary
data are gathered to classify hazards and establish safe handling procedures.
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Caption: A general workflow for chemical safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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